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Compound of Interest

Compound Name: Desmethyl Celecoxib

Cat. No.: B154141

Audience: Researchers, scientists, and drug development professionals.

Introduction

Desmethyl Celecoxib, an analog of Celecoxib, is a selective cyclooxygenase-2 (COX-2)
inhibitor with potent anti-inflammatory properties.[1][2] Accurate preparation and proper storage
of stock solutions are critical for ensuring the compound's stability and obtaining reliable and
reproducible results in downstream applications. This document provides detailed protocols for
the preparation and storage of Desmethyl Celecoxib stock solutions for research use.

Chemical and Physical Properties

Desmethyl Celecoxib is a white to off-white crystalline powder. Its key properties are
summarized in the table below.
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Property Value References
Molecular Weight 367.35 g/mol [11[3]
Formula Ci6H12F3N302S [1]

CAS Number 170569-87-6 [1][3]

Solubility (25°C)

DMSO 73 mg/mL (198.72 mM) [1][3]
Ethanol 73 mg/mL (198.72 mM) [11[3]
Water Insoluble [11[3]

Experimental Protocols
Materials and Equipment

o Desmethyl Celecoxib powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Ethanol (anhydrous)

 Sterile microcentrifuge tubes or cryovials
e Analytical balance

o Vortex mixer

o Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Stock Solution Preparation (10 mM in
DMSO)

This protocol describes the preparation of a 10 mM stock solution of Desmethyl Celecoxib in
DMSO. This is a common concentration for in vitro studies.
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Pre-weighing Preparation: Before weighing, ensure the Desmethyl Celecoxib powder has
equilibrated to room temperature to prevent condensation.

Weighing: Accurately weigh out 3.67 mg of Desmethyl Celecoxib powder using an
analytical balance and place it into a sterile microcentrifuge tube.

o Calculation:
» Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
= Volume (L) = 0.00367 g/ (0.010 mol/L * 367.35 g/mol ) =0.001 L=1 mL

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Desmethyl
Celecoxib powder. Use fresh DMSO, as moisture can reduce the compound's solubility.[1]

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a water bath (37°C) for a few minutes can aid
dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 20 pL or 50 pL) in sterile cryovials.

[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Immediately transfer the aliquots to the appropriate storage
temperature (see Section 4.0).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b154141?utm_src=pdf-body
https://www.benchchem.com/product/b154141?utm_src=pdf-body
https://www.benchchem.com/product/b154141?utm_src=pdf-body
https://www.benchchem.com/product/b154141?utm_src=pdf-body
https://www.selleckchem.com/products/desmethyl-celecoxib.html
https://www.selleckchem.com/products/desmethyl-celecoxib.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Preparation Workflow

Equilibrate Compound
to Room Temperature

:

Weigh 3.67 mg
Desmethyl Celecoxib

:

Add 1 mL
Anhydrous DMSO

:

Vortex Until
Completely Dissolved

:

Aliquot into
Single-Use Vials

:

Label and Store
at Recommended Temperature

Click to download full resolution via product page

Figure 1. Experimental workflow for Desmethyl Celecoxib stock solution preparation.

Storage Recommendations
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Proper storage is crucial to maintain the stability and efficacy of Desmethyl Celecoxib. Both
the solid compound and its stock solutions require specific storage conditions.

Storage .
Form Duration References
Temperature
Solid Powder -20°C 3years [1]
Stock Solution in
-80°C 6 - 12 months [1112]
Solvent
-20°C 1 month [11[2]

Key Storage Practices:

» Avoid Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to prevent
degradation from repeated temperature changes.[1]

o Protect from Light: Many related compounds are sensitive to light.[4][5] Store aliquots in
amber-colored vials or in a light-blocking container.

o Protect from Moisture: Use anhydrous solvents and tightly sealed containers to prevent
hydration, which can affect stability and solubility.[5]

Factors Affecting Stock Solution Stability
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Figure 2. Key factors that can negatively impact the stability of the stock solution.

Quality Control

To ensure the integrity of the prepared stock solution, it is advisable to perform periodic quality
control checks.

 Visual Inspection: Before each use, visually inspect the solution for any signs of precipitation
or discoloration. If any particulates are observed, the aliquot should be discarded.

e Functional Assays: The activity of the Desmethyl Celecoxib stock solution can be
periodically verified using a relevant biological assay, such as a COX-2 inhibition assay, to
confirm its potency.

e Analytical Methods: For rigorous quality control, methods like High-Performance Liquid
Chromatography (HPLC) can be used to assess the purity and concentration of the
compound in the stock solution over time.

Safety Precautions

o Handle Desmethyl Celecoxib powder in a well-ventilated area or a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Consult the Safety Data Sheet (SDS) for detailed handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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